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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

This technical guide provides a comprehensive overview of the available health and safety data
for C.1. Pigment Yellow 183 (CAS No. 65212-77-3). The information is compiled from various
safety data sheets and technical product descriptions intended for researchers, scientists, and
professionals in drug development. This document summarizes the pigment's chemical and
physical properties, toxicological profile, and recommended safety measures.

Chemical and Physical Properties

Pigment Yellow 183 is a monoazo calcium salt lake pigment known for its reddish-yellow
shade, excellent heat stability, and lightfastness.[1][2][3] These properties make it suitable for
coloring plastics and coatings that require high-temperature processing.[3][4]

Table 1: Chemical Identification of Pigment Yellow 183
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Identifier

Value

Chemical Name

Benzenesulfonic acid, 4,5-dichloro-2-[[4,5-
dihydro-3-methyl-5-0x0-1-(3-sulfophenyl)-1H-
pyrazol-4-ylldiazenyl]-, calcium salt (1:1)

C.l. Name Pigment Yellow 183[1]
C.l. Number 18792[1][5]

CAS Number 65212-77-3[1][5]

EC Number 265-634-4[1][5]

Molecular Formula

C16H10CaCl2N407S2[1][2][5]

Molecular Weight

545.40 g/mol [5]

Chemical Group

Monoazo Yellow, Ca salt[1]

Table 2: Physical and Chemical Properties of Pigment Yellow 183

Property Value Source(s)
Appearance Yellow powder [2][6]
Shade Reddish Yellow [2][6]
Density 1.42 - 1.80 g/cm?3 [2][5][6]
Heat Resistance/Stability 280 - 300 °C [1][2][4][6]
Oil Absorption 35 - 55 g/100g [2][5][6]

pH Value 5.0-8.0 [5]1[6]
Surface Area 27 m3/g [1]

Table 3: Fastness and Resistance Properties of Pigment Yellow 183 (Note: Fastness is
typically rated on a scale of 1 to 5 or 1 to 8, where the higher number indicates better
performance.)
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Property Rating Source(s)
Light Fastness 7 - 8 (out of 8) [1112]141161
Weather Fastness 5 (out of 5) [4]
Migration Resistance 5 (out of 5) [1][2][6]
Acid Resistance 5 (out of 5) [11[4116]
Alkali Resistance 5 (out of 5) [1][4][6]
Water Resistance 4 (out of 5) [4]

Oil Resistance 4 (out of 5) [4]

Alcohol Resistance

4 -5 (out of 5)

[4]16]

Ester Resistance 5 (out of 5) [6]
Benzene Resistance 4 (out of 5) [7]
Ketone Resistance 4 (out of 5) [7]
Soap Resistance 5 (out of 5) [6]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical properties cited in this guide

are not available in the publicly accessible documentation. The data is primarily derived from

summary-level Safety Data Sheets (SDS) and Technical Data Sheets (TDS) provided by

chemical manufacturers and suppliers.

» Toxicological Studies: The "no data available" status for most toxicological endpoints

indicates that comprehensive studies have either not been conducted, are not publicly

available, or are proprietary. The single available LD50 value suggests a standard acute oral

toxicity test was performed, likely following an OECD guideline (e.g., OECD 420, 423, or

425), but the specific protocol is not disclosed.

o Fastness and Resistance Properties: These properties are determined by industry-standard

testing methods. For example, lightfastness is typically assessed using xenon arc lamps to

simulate sunlight exposure (e.g., ISO 105-B02). Heat resistance is determined by observing
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color change in a plastic or coating medium after exposure to a specific temperature for a set

duration. Migration resistance is tested by placing a colored sample in contact with an

uncolored material (often flexible PVC) under heat and pressure and observing any color

transfer. The specific parameters for the cited Pigment Yellow 183 data are not provided.

Toxicological Data

The available toxicological data for Pigment Yellow 183 is limited. The substance is generally

not classified as hazardous according to EC directives.[8][9] The primary concern during

handling is the potential for mechanical irritation due to its particulate nature as a powder.

Table 4: Summary of Toxicological Data for Pigment Yellow 183

Endpoint

Result

Source(s)

Acute Oral Toxicity

LD50 (Rat): > 2400 mg/kg

[8]

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

[8]

Skin Corrosion/Irritation

Not irritating

[8]

Serious Eye Damage/Irritation

No data available (presumed

not irritating)

[8]

Respiratory or Skin

Sensitization

No data available

[8]

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

STOT-Single Exposure

No data available

STOT-Repeated Exposure

No data available

Aspiration Hazard

No data available

Occupational Exposure and Safety
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Due to the lack of specific toxicity data, no official occupational exposure limits (OELs) have
been established for Pigment Yellow 183.[10][11] In the absence of specific limits, it is best

practice to control exposure to airborne dust to a minimum.

Table 5: Occupational Exposure Limits for Pigment Yellow 183

Jurisdiction Type Value

OSHA (USA) PEL Not established
ACGIH (USA) TLV Not established
EU IOELV Not established

Recommended Safety and Handling Procedures

Standard good industrial hygiene practices should be followed.[10][11] This includes using the
substance in well-ventilated areas, avoiding dust formation, and preventing contact with skin
and eyes.[10][12] Personal Protective Equipment (PPE) such as safety glasses, gloves, and
respiratory protection (dust mask) should be used when handling the powder.[9][12]

Visualized Workflows and Logical Relationships

As no data on biological signaling pathways is available, the following diagrams illustrate the
logical workflows for risk assessment and safety procedures based on the available
information.
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Diagram 1: Risk Assessment and Handling Workflow for Pigment Yellow 183.
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Diagram 2: First Aid Measures for Exposure to Pigment Yellow 183.[10]
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Diagram 3: Hierarchy of Controls for Managing Dust Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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